Cas no 959749-03-2 (5-Chloro-2-cyclopropoxybenzoic acid)
959749-03-2 structure
Product Name:5-Chloro-2-cyclopropoxybenzoic acid
CAS No:959749-03-2
MF:C10H9ClO3
MW:212.629662275314
CID:2736959
Update Time:2023-08-07
5-Chloro-2-cyclopropoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-2-cyclopropyloxybenzoic acid
- 5-CHLORO-2-CYCLOPROPOXYBENZOIC ACID
- MB68584
- Benzoic acid, 5-chloro-2-(cyclopropyloxy)-
- 5-Chloro-2-cyclopropoxybenzoic acid
-
- Inchi: 1S/C10H9ClO3/c11-6-1-4-9(14-7-2-3-7)8(5-6)10(12)13/h1,4-5,7H,2-3H2,(H,12,13)
- InChI Key: ILSPDJOIVMIHPZ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C(=O)O)C=1)OC1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 227
- XLogP3: 2.7
- Topological Polar Surface Area: 46.5
5-Chloro-2-cyclopropoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5424156-0.05g |
5-chloro-2-cyclopropoxybenzoic acid |
959749-03-2 | 95% | 0.05g |
$229.0 | 2023-06-03 | |
| Enamine | EN300-5424156-0.1g |
5-chloro-2-cyclopropoxybenzoic acid |
959749-03-2 | 95% | 0.1g |
$342.0 | 2023-06-03 | |
| Enamine | EN300-5424156-0.25g |
5-chloro-2-cyclopropoxybenzoic acid |
959749-03-2 | 95% | 0.25g |
$487.0 | 2023-06-03 | |
| Enamine | EN300-5424156-0.5g |
5-chloro-2-cyclopropoxybenzoic acid |
959749-03-2 | 95% | 0.5g |
$768.0 | 2023-06-03 | |
| Enamine | EN300-5424156-1.0g |
5-chloro-2-cyclopropoxybenzoic acid |
959749-03-2 | 95% | 1g |
$986.0 | 2023-06-03 | |
| Enamine | EN300-5424156-2.5g |
5-chloro-2-cyclopropoxybenzoic acid |
959749-03-2 | 95% | 2.5g |
$1931.0 | 2023-06-03 | |
| Enamine | EN300-5424156-5.0g |
5-chloro-2-cyclopropoxybenzoic acid |
959749-03-2 | 95% | 5g |
$2858.0 | 2023-06-03 | |
| Enamine | EN300-5424156-10.0g |
5-chloro-2-cyclopropoxybenzoic acid |
959749-03-2 | 95% | 10g |
$4236.0 | 2023-06-03 | |
| 1PlusChem | 1P027MTT-50mg |
5-chloro-2-cyclopropoxybenzoic acid |
959749-03-2 | 95% | 50mg |
$335.00 | 2024-04-19 | |
| 1PlusChem | 1P027MTT-100mg |
5-chloro-2-cyclopropoxybenzoic acid |
959749-03-2 | 95% | 100mg |
$485.00 | 2024-04-19 |
5-Chloro-2-cyclopropoxybenzoic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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